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Compound of Interest

Compound Name: Cymal-6

Cat. No.: B1348375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cymal-6 in Cryo-Electron
Microscopy
Cymal-6, or 6-Cyclohexyl-1-Hexyl-β-D-Maltoside, is a non-ionic detergent that has found utility

in the structural biology of membrane proteins. As a member of the cyclohexyl maltoside family

of detergents, it offers an alternative to more commonly used detergents like n-dodecyl-β-D-

maltopyranoside (DDM) and lauryl maltose neopentyl glycol (LMNG). The unique cyclohexyl

group in its hydrophobic tail can offer different protein-detergent interactions that may be

beneficial for the solubilization and stabilization of certain membrane proteins for single-particle

cryo-electron microscopy (cryo-EM) analysis. While less frequently cited in cryo-EM literature

compared to other detergents, its distinct properties make it a valuable tool in screening for

optimal sample preparation conditions.

Physicochemical Properties of Cymal-6
Understanding the properties of Cymal-6 is crucial for its effective use in cryo-EM sample

preparation. A summary of its key characteristics is provided in the table below, allowing for

easy comparison with other commonly used detergents.
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Property Value Reference

Chemical Formula C₂₄H₄₄O₁₁ --INVALID-LINK--

Molecular Weight 508.6 g/mol --INVALID-LINK--

Critical Micelle Concentration

(CMC)
~0.56 mM (~0.028% w/v) --INVALID-LINK--

Aggregation Number ~91 --INVALID-LINK--

Micelle Molecular Weight ~46,300 g/mol Calculated

Classification Non-ionic --INVALID-LINK--

Logical Workflow for Cryo-EM Sample Preparation
using Cymal-6
The following diagram illustrates the general workflow for preparing a membrane protein

sample for single-particle cryo-EM analysis using Cymal-6.
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To cite this document: BenchChem. [Application Notes and Protocols for Cymal-6 in Cryo-
EM Sample Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348375#cymal-6-in-cryo-em-sample-preparation-
for-single-particle-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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